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Compound of Interest

Compound Name: Bromotrichloromethane

Cat. No.: B165885 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and disposal of Bromotrichloromethane waste.

Frequently Asked Questions (FAQs)
Q1: What is Bromotrichloromethane and what are its primary hazards?

Bromotrichloromethane (CBrCl₃) is a colorless, non-flammable liquid with a pungent odor.[1]

It is classified as a hazardous substance and presents several risks:

Health Hazards: It is harmful if swallowed, inhaled, or in contact with skin.[2] It can cause

irritation to the skin, eyes, and respiratory tract.[3][4] Exposure may lead to central nervous

system depression, cardiac disturbances, and potential liver damage.[3][4]

Environmental Hazards: It is harmful to aquatic organisms.[5] Due to its long atmospheric

half-life (estimated at 44 years), its release into the environment should be avoided.[3][6]

Q2: What personal protective equipment (PPE) should I wear when working with

Bromotrichloromethane?

To ensure personal safety, the following PPE is mandatory when handling

Bromotrichloromethane:

Gloves: Wear appropriate chemical-resistant gloves.
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Eye Protection: Chemical safety goggles or a face shield are essential to protect against

splashes.

Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.

Respiratory Protection: If working in an area with inadequate ventilation or when vapors may

be generated, a NIOSH-approved respirator is required.[7]

Q3: How should I properly store Bromotrichloromethane and its waste?

Store Bromotrichloromethane in a cool, dry, and well-ventilated area away from incompatible

substances such as strong oxidizing agents and strong bases.[3][4] Keep containers tightly

closed to prevent the release of vapors.[3] Waste containers should also be kept closed except

when adding waste and must be clearly labeled.[8] Do not use aluminum or galvanized

containers for storage.[5]

Q4: What should I do in case of a small spill of Bromotrichloromethane in the lab?

For a small spill, follow these steps:

Evacuate all non-essential personnel from the immediate area.

Ensure you are wearing the appropriate PPE.

Ventilate the area.

Contain the spill using an inert absorbent material like vermiculite, sand, or earth.[3]

Carefully collect the absorbent material and place it in a suitable, labeled container for

hazardous waste disposal.[3]

Clean the spill area with soap and water.

Dispose of all contaminated materials as hazardous waste.

Q5: How do I dispose of Bromotrichloromethane waste?
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Bromotrichloromethane is a halogenated solvent and must be disposed of as hazardous

waste in accordance with local, state, and federal regulations.[3][5]

Do not dispose of Bromotrichloromethane down the drain.[9]

Collect waste in a designated, properly labeled, and sealed container.

Halogenated solvent waste should be kept separate from non-halogenated waste streams as

their disposal methods differ and mixing them can increase disposal costs.[10][11]

Arrange for pickup and disposal by a certified hazardous waste management company.
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Issue Possible Cause Solution

I smell a strong, pungent odor.

The container may not be

properly sealed, or there could

be a small leak or spill.

Immediately check that all

containers of

Bromotrichloromethane and its

waste are tightly closed.

Inspect the work area for any

signs of a spill. If a spill is

found, follow the spill cleanup

protocol. Ensure you are

working in a well-ventilated

area.

My skin or eyes have come

into contact with

Bromotrichloromethane.

Accidental splash or improper

handling.

For skin contact: Immediately

flush the affected area with

plenty of water for at least 15

minutes and remove

contaminated clothing.[3] For

eye contact: Immediately flush

the eyes with plenty of water

for at least 15 minutes, lifting

the upper and lower eyelids.[3]

In both cases, seek medical

attention.

I'm unsure if my waste is

considered halogenated.

The solvent mixture contains

various components.

Any solvent mixture containing

a halogenated compound like

Bromotrichloromethane must

be treated as halogenated

waste.[8] It is crucial to

segregate halogenated and

non-halogenated waste

streams.
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Property Value

Chemical Formula CBrCl₃[1]

Molar Mass 198.27 g/mol [1]

Appearance Colorless liquid[1]

Odor Pungent, Chloroform-like[1][12]

Density 2.012 g/cm³ at 25 °C[6]

Melting Point -6 °C (21.2 °F)[2][7]

Boiling Point 105 °C (221 °F)[1][7]

Solubility in Water Practically insoluble[1]

Vapor Pressure 38.4 mmHg at 25 °C[6][7]

Vapor Density 6.8 (vs air)[6]

Experimental Protocols
Protocol for Laboratory-Scale Spill Cleanup

Preparation: Before handling Bromotrichloromethane, ensure you have a spill kit readily

available. The kit should contain inert absorbent material (e.g., vermiculite, sand), a scoop

and dustpan (plastic), a sealable waste container labeled "Hazardous Waste:

Bromotrichloromethane," and the necessary PPE.

Immediate Actions: In the event of a spill, immediately alert others in the vicinity. If the spill is

large or you feel it is unsafe to handle, evacuate the area and contact your institution's

environmental health and safety office.

Personal Protection: Don the appropriate PPE, including chemical-resistant gloves, safety

goggles, a lab coat, and a respirator if ventilation is inadequate.

Containment: For small spills, cover the liquid with an inert absorbent material, starting from

the outside and working inwards to prevent spreading.
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Collection: Once the liquid has been completely absorbed, carefully scoop the material into

the designated hazardous waste container.

Decontamination: Clean the spill area thoroughly with soap and water.

Waste Disposal: Seal the waste container and store it in a designated hazardous waste

accumulation area. Arrange for disposal through your institution's hazardous waste

management program.

Protocol for Segregation and Packaging of
Bromotrichloromethane Waste

Container Selection: Use a chemically compatible container with a secure, screw-top cap for

collecting Bromotrichloromethane waste. The container must be in good condition and free

from leaks.

Waste Segregation: Designate a specific container for "Halogenated Organic Waste." Do not

mix Bromotrichloromethane waste with non-halogenated solvents, as this will contaminate

the entire waste stream and increase disposal costs.[10][11]

Labeling: Label the waste container with the words "Hazardous Waste," "Halogenated

Solvents," and list "Bromotrichloromethane" as a primary component. Include the date

when the first drop of waste was added.

Accumulation: Keep the waste container closed at all times, except when adding waste.

Store the container in a well-ventilated, designated satellite accumulation area.

Disposal Request: Once the container is full, or if it has been in storage for a predetermined

amount of time (as per your institution's policy), submit a request for waste pickup from your

environmental health and safety department or their designated hazardous waste contractor.
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Handling & Use
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Caption: Workflow for handling Bromotrichloromethane and its waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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